Cas no 387825-50-5 (1,3-Diazaspiro[4.5]decane-2,4-dione,8-ethoxy-, (5a,8a)-)

• Product Name: 1,3-Diazaspiro[4.5]decane-2,4-dione,8-ethoxy-, (5a,8a)-
• CAS No: 387825-50-5
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 298774
• Update Time: 2024-01-27

1,3-Diazaspiro[4.5]decane-2,4-dione,8-ethoxy-, (5a,8a)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Diazaspiro[4.5]decane-2,4-dione,8-ethoxy-, (5a,8a)-
• 1,3-Diazaspiro[4.5]decane-2,4-dione,8-ethoxy-, cis- (9CI)
• 1,3-Diazaspiro[4.5]decane-2,4-dione,8-ethoxy-,cis-(9CI)
• 1,3-Diazaspiro[4.5]decane-2,4-dione, 8-ethoxy-, (5α,8α)-

• Inchi： 1S/C10H16N2O3/c1-2-15-7-3-5-10(6-4-7)8(13)11-9(14)12-10/h7H,2-6H2,1H3,(H2,11,12,13,14)/t7-,10+
• InChI Key： DIIJTMJPTHSTBI-WKFQBHICSA-N
• SMILES： N1[C@@]2(CC[C@H](OCC)CC2)C(=O)NC1=O

Computed Properties

• Exact Mass: 212.116
• Monoisotopic Mass: 212.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• pka: 10.21±0.40(Predicted)